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Compound of Interest

Compound Name: 2,4-Dimethylbenzenethiol

CAS No.: 13616-82-5
\ J
Abstract

This technical guide provides a comprehensive analysis of the Globally Harmonized System
(GHS) classification for 2,4-Dimethylbenzenethiol (CAS No: 13616-82-5). Designed for
researchers, scientists, and professionals in drug development and chemical synthesis, this
document delineates the specific hazards associated with this compound, the scientific
rationale underpinning its classification, and detailed protocols for safe handling. By integrating
data from authoritative regulatory sources and safety data sheets, this guide serves as an
essential resource for ensuring laboratory safety and regulatory compliance.

Introduction to 2,4-Dimethylbenzenethiol and the
GHS Framework

2,4-Dimethylbenzenethiol, also known as 2,4-dimethylthiophenol or 4-mercapto-m-xylene, is
an aromatic thiol compound with the molecular formula CsH10S.[1][2] It presents as a colorless
to pale yellow liquid characterized by a strong, unpleasant odor typical of thiols.[2][3][4] This
chemical serves as a critical intermediate in the synthesis of more complex molecules and is
used as a peptizer in the rubber industry to enhance the processability of natural and styrene-
butadiene rubbers.[4][5]

Given its reactivity and hazardous properties, a thorough understanding of its GHS
classification is paramount for safe handling. The GHS provides a standardized and logical
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framework for classifying chemicals according to their physical, health, and environmental
hazards. This system ensures consistent communication through harmonized labels,
pictograms, and Safety Data Sheets (SDS), which is critical in research and industrial settings
where personnel may handle a wide array of potentially hazardous substances.

This guide moves beyond a simple recitation of classifications to explore the causal links
between the physicochemical and toxicological properties of 2,4-Dimethylbenzenethiol and its
formal GHS hazard designations.

GHS Classification Summary for 2,4-
Dimethylbenzenethiol

The GHS classification for 2,4-Dimethylbenzenethiol is derived from aggregated data
submitted to regulatory bodies like the European Chemicals Agency (ECHA) and is reflected in
the safety data sheets provided by major chemical suppliers.[6][7] The consensus classification
identifies it as a substance with multiple hazards requiring careful management.

The primary hazard classifications are summarized below.
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Hazard
Hazard Class & ] ) Hazard
GHS Pictogram  Signal Word Statement
Category Statement
Code
Flammable o
o _ Flammable liquid
Liquids, Warning H226
and vapor.[6]
Category 3
Acute Toxicity .
) Harmful if
(Oral), Category Warning H302
4 swallowed.[6]
Skin
) o ] Causes skin
Corrosion/Irritatio Warning H315 o
irritation.[6]
n, Category 2
Serious Eye
Damage/Eye ) Causes serious
o Warning H319 L
Irritation, eye irritation.[6]
Category 2A
Specific Target
Organ Toxicity —
) May cause
Single Exposure i .
) Warning H335 respiratory
(Respiratory Lo
o irritation.[6]
Irritation),
Category 3

Note: Some suppliers may also include H312 (Harmful in contact with skin) and H332 (Harmful

if inhaled) in their classification.[2][8]

Scientific Rationale: The Causality Behind the
Classification

Understanding why a chemical is assigned a particular hazard class is fundamental to

developing a robust safety culture and effective risk mitigation strategies. The classification of

2,4-Dimethylbenzenethiol is directly linked to its inherent chemical properties and

toxicological profile.
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Physical Hazard: Flammability

The classification of Flammable Liquid, Category 3 (H226) is determined by the substance's
flash point. 2,4-Dimethylbenzenethiol has a reported flash point of approximately 58°C
(136°F).[8] According to GHS criteria, a liquid with a flash point greater than 23°C and less than
or equal to 60°C falls into Category 3. This means that at temperatures achievable in a
standard laboratory or during mild heating, the compound can release sufficient vapor to form
an ignitable mixture with air. This necessitates strict control of ignition sources and measures to
prevent static electricity discharge during handling.[7]

Health Hazards: Toxicity and Irritation

The health hazards are primarily attributed to the reactivity of the thiol (-SH) functional group
and the overall properties of the aromatic molecule.

¢ Acute Toxicity (H302): The classification as Acute Toxicity (Oral), Category 4 indicates that
the substance can cause adverse health effects if ingested. While specific LDso data is not
readily available in all public sources, this classification is based on toxicological studies
submitted to regulatory bodies.[6] Prolonged or repeated exposure to aromatic thiols may
pose risks of more severe effects, including potential liver damage or central nervous system
depression.[3]

o Skin and Eye Irritation (H315 & H319): The classifications of Skin Irritation, Category 2 and
Serious Eye Irritation, Category 2A are consistent findings across multiple safety data
sheets.[7] Thiols can be irritating to dermal and ocular tissues upon direct contact. This
necessitates the use of appropriate chemical-resistant gloves and safety goggles to prevent
painful inflammation and potential tissue damage.

» Respiratory Irritation (H335): The classification of Specific Target Organ Toxicity (Single
Exposure), Category 3 is based on evidence that inhalation of the vapor or aerosol can
cause irritation to the respiratory tract.[6] This is a critical consideration, as the compound's
strong stench may not be a sufficient deterrent to prevent overexposure in poorly ventilated
areas. The use of a certified chemical fume hood is therefore mandatory.

Visualization of the GHS Classification Workflow
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The following diagram illustrates the logical process of chemical hazard classification under the
GHS framework. This self-validating system relies on the input of standardized experimental
and empirical data to determine the appropriate hazard communication elements.

Step 1: Data Collection & Evaluation

Physicochemical Data Toxicological Data Ecotoxicological Data
(e.g., Flash Point, BP) (e.g., LD50, Irritation Studies) (e.g., Aquatic Toxicity)

Physical Hazards Health Hazards Envirgnmental Hazards

Step 2: Hazard Identification & Classification

»| Compare Data Against
GHS Classification Criteria

3: Hazard Communication Output

Assign Hazard Classes
& Categories

Generate Label Elements:

- Pictograms Compile Section 2
- Signal Word of Safety Data Sheet (SDS)
- H/P Statements

Click to download full resolution via product page

Caption: GHS Hazard Classification Decision Logic.

Experimental Protocol: Safe Handling of 2,4-
Dimethylbenzenethiol
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Adherence to a stringent, multi-layered safety protocol is essential for mitigating the risks
identified in the GHS classification. This protocol is designed as a self-validating system, where
each step directly addresses a specific hazard.

Objective: To safely transfer a 10 mL aliquot of 2,4-Dimethylbenzenethiol from a stock bottle
to a reaction vessel.

5.1. Engineering Controls & Preparation

Verification: Confirm that the chemical fume hood has a valid certification and is functioning
correctly (check airflow monitor). This is the primary defense against respiratory irritation
(H335) and flammable vapor accumulation (H226).

Work Area: Ensure the work area inside the fume hood is clean, free of clutter, and at least
15 cm (6 inches) from the sash. Remove all potential ignition sources (e.g., hot plates,
stirrers with potential for sparking).

Spill Kit: Verify that a spill kit containing absorbent material suitable for flammable organic
liquids is immediately accessible.

5.2. Personal Protective Equipment (PPE)
Body Protection: Don a flame-retardant laboratory coat over personal clothing.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves of sufficient thickness).
Check the manufacturer's compatibility chart for breakthrough time if available. Double-
gloving is recommended for extended operations.

Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards. If
there is a significant risk of splashing, a full-face shield should be worn over the goggles.

5.3. Aliquoting Procedure

e Grounding: If transferring from a larger metal container, ensure both the source and
receiving containers are grounded and bonded to prevent static discharge, a potential
ignition source for flammable vapors (H226).
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o Transfer: Uncap the stock bottle of 2,4-Dimethylbenzenethiol. Use a clean glass pipette or
syringe to carefully withdraw the required volume.

» Dispensing: Slowly dispense the liquid into the reaction vessel, keeping the pipette tip close
to the inner wall of the vessel to minimize splashing.

o Sealing: Immediately recap the stock bottle and the reaction vessel to minimize vapor
release.

5.4. Emergency Response

o Skin Contact (H315): Immediately remove contaminated clothing. Rinse the affected skin
area with copious amounts of water for at least 15 minutes. Seek medical attention if
irritation persists.

» Eye Contact (H319): Immediately flush eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek
immediate medical attention.

 Inhalation (H335): Move the affected person to fresh air. If breathing is difficult, provide
oxygen. Seek medical attention.

e Ingestion (H302): Do NOT induce vomiting. Rinse mouth with water. Seek immediate
medical attention.

Precautionary Statements (P-Statements)

The P-statements provide standardized instructions for minimizing or preventing adverse
effects resulting from exposure.
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Category Code Statement

Keep away from heat, sparks,

Prevention P210 open flames, and hot surfaces.
No smoking.
P233 Keep container tightly closed.
Ground/bond container and
P240 o )
receiving equipment.
Avoid breathing
P261 dust/fume/gas/mist/vapors/spr
ay.[7]
Wash skin thoroughly after
P264 )
handling.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[7]
IF ON SKIN (or hair): Take off
immediately all contaminated
Response P303+P361+P353 ) ) o
clothing. Rinse skin with
water/shower.[8]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[8]

In case of fire: Use COz, dry
P370+P378 chemical, or foam to
extinguish.[6]
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Store in a well-ventilated

Storage P403+P235
place. Keep cool.[8]
P405 Store locked up.[6]
Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[8]
Conclusion

The GHS classification of 2,4-Dimethylbenzenethiol as a flammable liquid that causes
significant skin, eye, and respiratory irritation, and is harmful if swallowed, provides a clear and
actionable framework for risk management. For the intended audience of scientists and
researchers, this classification is not merely a set of labels but a directive for implementing
robust engineering controls, selecting appropriate personal protective equipment, and adhering
to meticulous handling protocols. By understanding the scientific basis for each hazard
designation, professionals can foster a proactive safety culture that protects personnel and
ensures the integrity of their research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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